LBL1

• Molecular Formula: C21H15N5O
• Molecular Weight: 353.4 g/mol
• InChI: InChI=1S/C21H15N5O/c22-19-18-15-9-10-23-16(15)7-8-17(18)24-21(25-19)26-20(27)14-6-5-12-3-1-2-4-13(12)11-14/h1-11H,22H2,(H2,24,25,26,27)
• InChIKey: ZZTXEEDMSWCQLE-UHFFFAOYSA-N

LBL1: First-in-Class Lamin-A Ligand

LBL1 (Lamin-Binding Ligand 1), also known as CAS 1605301-58-3, is a novel acylpyrroloquinazoline compound [1]. It is distinguished as the first small molecule ligand identified that can directly bind to nuclear lamins, specifically targeting the coiled-coil domain of lamin A [2]. This interaction establishes LBL1 as a unique chemical probe for investigating the role of type V intermediate filament proteins, which are critical to nuclear structure and function, a field previously lacking such pharmacological tools [1]. LBL1 has demonstrated significant anticancer activity by selectively killing breast cancer cells while sparing normal human cells, validating its utility as a lead compound in cancer research .

Lamin-A coiled-coil domain binding probe for nuclear lamina dynamics studies

No DHFR or CREB inhibition; selective lamin-A perturbation

Reported cell growth inhibition in TNBC cell lines (MDA-MB-468, MDA-MB-231) and HR repair model systems

• [1] Li BX, et al. ACS Chem Biol. 2018 Apr 19;13(5):1380–1387. doi: 10.1021/acschembio.8b00266. View Source
• [2] Xiao X, Li BX. Methods Enzymol. 2020;633:185-201. doi: 10.1016/bs.mie.2019.02.038. View Source

Why LBL1 Cannot Be Substituted

Generic substitution with other pyrroloquinazoline derivatives or compounds targeting the cytoskeleton (e.g., actin filaments, microtubules) is not viable due to LBL1's unique and specific mechanism of action [1]. While other compounds may share the pyrroloquinazoline core, LBL1's specific N-1 acylation pattern and unique clickable photoaffinity probe derivatives (e.g., LBL1-P) confer an exclusive binding profile to the lamin A coiled-coil domain [1]. This is in stark contrast to other cytoskeletal inhibitors which target distinct and well-characterized proteins [2]. Furthermore, LBL1 is the first and only small molecule known to directly bind nuclear lamins, a class of proteins for which no other direct pharmacological modulators exist [3]. Its selective induction of cancer cell toxicity without harming normal cells is a phenotype not replicated by in-class analogs like the CREB inhibitor 666-15, highlighting a distinct and non-interchangeable mechanism [4].

Parent 1,3-diaminopyrroloquinazoline scaffold retains DHFR/CREB inhibition; lamin-A engagement may not be reproduced.

Progerinin downregulates progerin expression but does not affect HR repair or Rad51 stability; different lamin biology.

Remodelin inhibits NAT10 and rescues nuclear shape without direct lamin-A binding; lamin-A–Rad51 axis is not recapitulated.

• [1] Li BX, et al. ACS Chem Biol. 2018 Apr 19;13(5):1380–1387. doi: 10.1021/acschembio.8b00266. View Source
• [2] Li BX, et al. ACS Cent Sci. 2018 Sep 17;4(9):1201–1210. doi: 10.1021/acscentsci.8b00379. View Source
• [3] Xiao X, Li BX. Methods Enzymol. 2020;633:185-201. doi: 10.1016/bs.mie.2019.02.038. View Source
• [4] Li BX, et al. Proc Natl Acad Sci U S A. 2016 May 31;113(22):6265-70. doi: 10.1073/pnas.1523575113. View Source

LBL1 Quantitative Differentiation

Antiproliferative Potency in TNBC Cells

LBL1 is distinguished by its direct, quantifiable binding to the coiled-coil domain of lamin A, a target for which no other small molecule ligands were previously known. The dissociation constant (Kd) for this interaction has been determined to be 5.11 µM . In contrast, compounds such as Remodelin, which also impact nuclear architecture in lamin A/C-depleted cells, do so indirectly by inhibiting the acetyl-transferase NAT10 and do not bind to lamins themselves [1]. The target identification was validated using a clickable photoaffinity probe (LBL1-P), which demonstrated that LBL1 selectively engages lamins across the entire human cellular proteome, providing an unprecedented level of target engagement data [2].

Antiproliferative potency

Head-to-head

LBL1 GI50 0.44 μM (MDA-MB-468)
GI50 1.60 μM (MDA-MB-231)

Analog Compound 2 GI50 6.99 μM (MDA-MB-468)
GI50 14.13 μM (MDA-MB-231)

Supports cell growth inhibition endpoint review

72-h MTT assay; reported ≥15-fold / ≥8-fold GI50 difference

Evidence Dimension	Binding Affinity to Lamin A
Target Compound Data	Kd = 5.11 µM
Comparator Or Baseline	Remodelin (NAT10 inhibitor) does not bind lamin A; its effects are indirect via NAT10 inhibition.
Quantified Difference	Not quantifiable; difference is qualitative (direct binding vs. indirect mechanism).
Conditions	In vitro binding assay using recombinant lamin A fragment.

Why This Matters

This quantitative binding data confirms LBL1 as the only known small molecule for direct lamin A modulation, making it an essential and irreplaceable tool for any study focused on direct lamin pharmacology.

• [1] Larrieu D, et al. Science. 2014 May 2;344(6183):527-32. doi: 10.1126/science.1252651. View Source
• [2] Xiao X, Li BX. Methods Enzymol. 2020;633:185-201. doi: 10.1016/bs.mie.2019.02.038. View Source

Lamin A Coiled-Coil Domain Binding

A key differentiator for LBL1 is its demonstrated selectivity for killing breast cancer cells while exhibiting no observable toxicity towards normal human cells. This selectivity was a primary finding from the initial phenotypic screen that discovered LBL1 . While related pyrroloquinazoline analogs like compound 7f showed potent activity in MDA-MB-468 cells, they were not toxic to normal human cells, indicating a class-level selectivity that is most rigorously characterized for LBL1 [1]. This profile is in contrast to the broader toxicity often observed with many traditional cytotoxic chemotherapies, making LBL1 a valuable probe for studying selective cancer vulnerabilities.

Lamin-A binding affinity

Class-level

5.11 μM

Supports lamin-A coiled-coil domain binding characterization

Apparent Kd by DSF; unique among pyrroloquinazoline analogs

Evidence Dimension	Differential Cytotoxicity
Target Compound Data	Selectively killed breast cancer cells (e.g., MDA-MB-468, MDA-MB-231) without harming normal human cells.
Comparator Or Baseline	Traditional chemotherapeutics (e.g., cisplatin, doxorubicin) exhibit non-selective cytotoxicity, affecting both cancerous and normal cells.
Quantified Difference	Qualitative difference in selectivity, not expressed as a single number.
Conditions	Cell viability assays (e.g., MTT) following 72-hour incubation with compound.

Why This Matters

The therapeutic window implied by this cancer-selective toxicity profile justifies prioritizing LBL1 over more broadly toxic compounds for experimental systems where minimizing off-target cell death is paramount.

• [1] Chao B, et al. Bioorg Med Chem Lett. 2017 Jul 15;27(14):3107-3112. doi: 10.1016/j.bmcl.2017.05.035. View Source

Lack of DHFR and CREB Inhibition

LBL1 exhibits potent, sub-micromolar to low micromolar growth inhibitory activity against aggressive triple-negative breast cancer (TNBC) cell lines. The growth inhibition (GI50) values, defined as the concentration required to inhibit cell growth by 50% after 72 hours of incubation, are reported as 0.44 µM for MDA-MB-468 cells and 1.60 µM for MDA-MB-231 cells . This potency is a quantifiable benchmark. For comparison, the parent compound from which LBL1 was derived (compound 1) showed approximately 8-fold less activity than a more potent analog (7f) in MDA-MB-468 cells, underscoring the activity range within this chemical series [1].

DHFR / CREB off-target

Head-to-head

LBL1 No DHFR inhibition ≤10 μM
No CREB inhibition

Parent scaffold Active human DHFR inhibitor
CREB transcription inhibitor

Supports lamin-selective pharmacology interpretation

HEK 293T reporter; enzymatic assay up to 10 μM

Evidence Dimension	Growth Inhibition (GI50) in MDA-MB-468 cells
Target Compound Data	0.44 µM (LBL1)
Comparator Or Baseline	Compound 7f (a more potent analog) showed ~8-fold greater activity than parent compound 1.
Quantified Difference	LBL1 is a potent, well-characterized member of the series, with sub-µM activity.
Conditions	MDA-MB-468 breast cancer cell line, 72-hour incubation, MTT or similar viability assay.

Why This Matters

The specific and well-characterized GI50 values against TNBC cell lines provide a quantitative benchmark for reproducibility and enable researchers to select LBL1 over less potent analogs for experiments requiring robust growth inhibition.

• [1] Chao B, et al. Bioorg Med Chem Lett. 2017 Jul 15;27(14):3107-3112. doi: 10.1016/j.bmcl.2017.05.035. View Source

HR Repair Inhibition and Rad51 Degradation

LBL1 exerts its anticancer effects through a distinct mechanism involving the disruption of the lamin A-Rad51 interaction, which accelerates the proteasome-mediated degradation of Rad51 [1]. This leads to the specific inhibition of homologous recombination (HR) repair of DNA double-strand breaks (DSBs) [1]. This mechanism is unique to LBL1 among lamin-interacting compounds. While the CREB inhibitor 666-15 has also been shown to suppress tumor growth in an MDA-MB-468 xenograft model without overt toxicity, its mechanism of action is unrelated to lamin A or Rad51 stability, targeting the transcription factor CREB instead [2]. Therefore, LBL1 is the specific tool required for interrogating the LA-Rad51 axis and its role in DNA damage repair pathways.

HR repair & Rad51

Class-level

Inhibits HR repair; accelerates Rad51 proteasomal degradation

Supports HR repair pathway study fit

DR-GFP reporter; distinct from Progerinin/Remodelin mechanism

Evidence Dimension	Mechanism of Action
Target Compound Data	Binds lamin A, inhibits LA-Rad51 interaction, promotes proteasomal Rad51 degradation, and inhibits HR repair of DSBs.
Comparator Or Baseline	666-15 inhibits CREB-mediated gene transcription, leading to tumor growth suppression.
Quantified Difference	Qualitative difference in the molecular target and downstream pathway.
Conditions	Cellular and biochemical assays in MDA-MB-231 and MDA-MB-468 breast cancer cell lines.

Why This Matters

This validated and unique mechanism distinguishes LBL1 from other anticancer probes, making it the mandatory choice for studies specifically aimed at dissecting the role of lamin A in Rad51 stability and HR DNA repair.

• [1] Li BX, et al. ACS Cent Sci. 2018 Sep 17;4(9):1201–1210. doi: 10.1021/acscentsci.8b00379. View Source
• [2] Li BX, et al. Proc Natl Acad Sci U S A. 2016 May 31;113(22):6265-70. doi: 10.1073/pnas.1523575113. View Source

LBL1 Application Scenarios

Chemical Probe for Nuclear Lamina Dynamics

LBL1 serves as the primary chemical probe for studying the function of nuclear lamins, specifically lamin A, in living cells. Its validated direct binding (Kd=5.11 µM) makes it ideal for experiments designed to dissect lamin A's role in nuclear mechanics, chromatin organization, and gene regulation, filling a critical gap in the pharmacological toolkit for these type V intermediate filament proteins [1][2].

TNBC Anticancer Research

For research into the mechanisms of homologous recombination (HR) repair and genomic stability, LBL1 is the definitive tool. It uniquely disrupts the interaction between lamin A and the recombinase Rad51, leading to Rad51 degradation and HR inhibition. This allows researchers to specifically modulate and study the LA-Rad51 axis in response to DNA double-strand breaks [3].

HR Repair and Rad51 Proteostasis

Given its potent and quantifiable growth inhibition of TNBC cell lines (GI50 = 0.44 µM for MDA-MB-468; GI50 = 1.60 µM for MDA-MB-231) and its favorable selectivity profile, LBL1 is a high-value lead compound for drug discovery programs focused on developing new, less toxic treatments for aggressive breast cancers .

Chemical Proteomics and Target Identification Studies

The development of the clickable photoaffinity probe LBL1-P enables the use of LBL1 in advanced chemical proteomics workflows. This allows for the unbiased identification of lamin A interactomes and the mapping of small molecule binding sites within the cellular environment, as demonstrated by its use in validating lamins as the direct cellular targets of the compound [2].

Application

Selection Property

Validation Focus

Nuclear lamina dynamics studies

Lamin-A coiled-coil domain engagement

Live-cell lamin assembly/disassembly readouts

TNBC cell-model studies

Reported growth inhibition in MDA-MB-468/231

GI50 endpoint interpretation

DNA damage response / HR repair research

Rad51 destabilization mechanism

HR reporter and Rad51 stability assays

• [1] Li BX, et al. ACS Chem Biol. 2018 Apr 19;13(5):1380–1387. doi: 10.1021/acschembio.8b00266. View Source
• [2] Xiao X, Li BX. Methods Enzymol. 2020;633:185-201. doi: 10.1016/bs.mie.2019.02.038. View Source
• [3] Li BX, et al. ACS Cent Sci. 2018 Sep 17;4(9):1201–1210. doi: 10.1021/acscentsci.8b00379. View Source